2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-1(6H)-pyridazinyl]-N-3-pyridinylacetamide

• IUPAC Name: 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C16H16N6O2/c1-11-8-12(2)22(19-11)14-5-6-16(24)21(20-14)10-15(23)18-13-4-3-7-17-9-13/h3-9H,10H2,1-2H3,(H,18,23)
• InChI Key: UCUGBEQHMDBWEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC(=O)NC3=CN=CC=C3)C
• Molecular Formula: C16H16N6O2
• Molecular Weight: 324.34 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, a pyridazine ring, and a pyridine ring. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms. Pyridazines are diazines (six-membered heterocyclic rings with two nitrogen atoms) with the nitrogen atoms in the 1,2-positions. Pyridines are basic heterocyclic organic compounds with the chemical formula C5H5N. They are structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole, pyridazine, and pyridine rings each contribute to the overall structure of the molecule. The exact structure would need to be determined by techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. Pyrazoles, pyridazines, and pyridines can undergo a variety of reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole compounds are used as inhibitors for enzymes like cyclooxygenase, and they work by binding to the active site of the enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound to avoid exposure.

Future Directions

The future research directions for this compound could involve further studies to determine its potential uses. This could include testing its biological activity, studying its reactivity with other chemicals, and investigating its potential applications in fields like medicine or materials science.